Cas no 151775-04-1 (3-((2-Hydroxyethyl)amino)-3-methyltetrahydrothiophene 1,1-dioxide)

3-((2-Hydroxyethyl)amino)-3-methyltetrahydrothiophene 1,1-dioxide is a sulfone derivative with a functionalized amine and hydroxyl group, making it a versatile intermediate in organic synthesis. Its structure combines a tetrahydrothiophene 1,1-dioxide core with a polar hydroxyethylamino substituent, enhancing solubility and reactivity in aqueous and organic media. This compound is particularly useful in pharmaceutical and agrochemical applications, where its stability and bifunctional reactivity enable selective modifications. The presence of both amino and hydroxyl groups facilitates further derivatization, while the sulfone moiety contributes to robust chemical behavior under various conditions. Its balanced properties make it suitable for fine chemical synthesis and specialized industrial processes.
3-((2-Hydroxyethyl)amino)-3-methyltetrahydrothiophene 1,1-dioxide structure
151775-04-1 structure
Product Name:3-((2-Hydroxyethyl)amino)-3-methyltetrahydrothiophene 1,1-dioxide
CAS No:151775-04-1
MF:C7H15NO3S
MW:193.263900995255
CID:872819
Update Time:2026-04-29

3-((2-Hydroxyethyl)amino)-3-methyltetrahydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3-((2-Hydroxyethyl)amino)-3-methyltetrahydrothiophene 1,1-dioxide
    • 2-(3-Methyl-1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-ylamino)-ethanol hydrochloride
    • 2-(3-METHYL-1,1-DIOXO-TETRAHYDROTHIOPHEN-3-YLAMINO)-ETHANOL
    • 2-[(3-methyl-1,1-dioxidotetrahydro-3-thienyl)amino]ethanol(SALTDATA: HCl)
    • 2-[(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)amino]ethanol
    • 2-[(3-methyl-1,1-dioxothiolan-3-yl)amino]ethanol
    • 3-[(2-hydroxyethyl)amino]-3-methylthiolane-1,1-dione
    • AC1MJMTP
    • CTK8A5231
    • MolPort-000-392-649
    • Oprea1_186127
    • Oprea1_725042
    • SBB027449
    • STOCK1S-24893
    • IFLAB-BB F1294-0162
    • CHEMBRDG-BB 4011820
    • 2-[(3-METHYL-1,1-DIOXIDOTETRAHYDRO-3-THIENYL)AMINO]ETHANOL
    • 2-(3-METHYL-1,1-DIOXO-TETRAHYDRO-1-THIOPHEN-3-YLAMINO)-ETHANOL
    • 2-(3-METHYL-1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YLAMINO)-ETHANOL
    • Inchi： InChI=1S/C7H15NO3S/c1-7(8-3-4-9)2-5-12(10,11)6-7/h8-9H,2-6H2,1H3
    • InChI Key： SYXGZQKBWXSACH-UHFFFAOYSA-N
    • SMILES： CC1(CCS(=O)(=O)C1)NCCO

Computed Properties

  • Exact Mass: 193.07700
  • Monoisotopic Mass: 193.077
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.27
  • Boiling Point: 431.3°C at 760 mmHg
  • Flash Point: 214.6°C
  • Refractive Index: 1.524
  • PSA: 74.78000
  • LogP: 0.61720

3-((2-Hydroxyethyl)amino)-3-methyltetrahydrothiophene 1,1-dioxide Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-((2-Hydroxyethyl)amino)-3-methyltetrahydrothiophene 1,1-dioxide Pricemore >>

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